Cas no 89-01-0 (Pyrazine-2,3-dicarboxylic acid)

Pyrazine-2,3-dicarboxylic acid is a versatile intermediate in organic synthesis, offering advantages in molecular assembly due to its bifunctional carboxyl groups. Its high solubility and reactivity facilitate the formation of complex compounds, making it an attractive choice for applications requiring precision and efficiency in chemical transformations.
Pyrazine-2,3-dicarboxylic acid structure
89-01-0 structure
Product Name:Pyrazine-2,3-dicarboxylic acid
CAS No:89-01-0
MF:C6H4N2O4
MW:168.106961250305
MDL:MFCD00006131
CID:34492
PubChem ID:66628
Update Time:2025-12-17

Pyrazine-2,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Pyrazine-2,3-dicarboxylic acid
    • 2,3-Pyrazinedicarboxylic Acid
    • 2,3-Pyrazine-dicarboxylic acid
    • 2,3-Pyrazinedicarboxylicacid
    • BTB 07953
    • 2,3-Pyrazinedicarboxylic acid, 97%
    • CS-W017821
    • NSC 1908
    • CHEMBL2000672
    • SCHEMBL69939
    • 2,3-pyrazine dicarboxylic acid
    • AM1214
    • NCGC00336204-01
    • Pyrazine-2,3-dicarboxylicacid
    • HY-W017105
    • 89-01-0
    • Maybridge1_001780
    • QNN35WOF29
    • HMS546I20
    • Pyrazine-2,3-dicarboxylate
    • BBL010075
    • NSC-1908
    • LS-127602
    • AKOS000121437
    • NCI60_001592
    • NSC1908
    • pyrazin-2,3-dicarboxylsyre
    • EINECS 201-875-3
    • AB01141154-03
    • Q27287370
    • DTXSID70237467
    • MFCD00006131
    • UNII-QNN35WOF29
    • STK711154
    • P0545
    • STR06323
    • SY008112
    • 2,3-PYRAZINEDICARBOXYLIC ACID [MI]
    • C6H4N2O4
    • BRN 0147982
    • 5-25-05-00383 (Beilstein Handbook Reference)
    • PS-8732
    • P-8100
    • AC-1922
    • pyrazine-2,3- dicarboxylic acid
    • SR-01000635503-1
    • FT-0609763
    • J-511414
    • 2,3-Dicarboxypyrazine
    • P19771
    • Z104492896
    • EN300-21148
    • pyrazine-2,3-dicaroxylic acid
    • CCG-45753
    • 2,3-Pyrazinedicarboxylic acid,98%
    • DB-025266
    • DTXCID70159958
    • pyrazine, 2,3-dicarboxy-
    • NS00018707
    • 2,3-Dicarboxypyrazine; NSC 1908
    • MDL： MFCD00006131
    • Inchi： 1S/C6H4N2O4/c9-5(10)3-4(6(11)12)8-2-1-7-3/h1-2H,(H,9,10)(H,11,12)
    • InChI Key： ZUCRGHABDDWQPY-UHFFFAOYSA-N
    • SMILES： O=C(C1C(C(O)=O)=NC=CN=1)O
    • BRN： 147982

Computed Properties

  • Exact Mass: 168.01700
  • Monoisotopic Mass: 168.017
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 100A^2

Experimental Properties

  • Color/Form: Crystals containing 2 molecules of crystal water are columnar crystals. Crystal water is lost at 100 ℃.
  • Density: 1.6328 (rough estimate)
  • Melting Point: 188 °C (dec.) (lit.)
  • Boiling Point: 449.1℃/760mmHg
  • Flash Point: 225.4℃
  • Refractive Index: 1.4738 (estimate)
  • Solubility: soluble
  • Water Partition Coefficient: dissolution
  • PSA: 100.38000
  • LogP: -0.12700
  • Merck: 7958
  • Solubility: Soluble in water, methanol, acetone and ethyl acetate, slightly soluble in ethanol, ether, chloroform, benzene and petroleum ether.

Pyrazine-2,3-dicarboxylic acid Security Information

Pyrazine-2,3-dicarboxylic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Pyrazine-2,3-dicarboxylic acid Pricemore >>

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 89-01-0 98%
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Pyrazine-2,3-dicarboxylic acid Production Method

Production Method 1

91-19-0 91-19-0
89-01-0 89-01-0
Reaction Conditions
1.1 Reagents: Potassium manganate Solvents: Water ;  90 °C; 2 h, 90 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2
Reference
Synthesis of pyrazinamide
Zhou, Qi; Zheng, Yong-yong; Li, Bing-dong; Lu, Chun-xu, Jiangsu Huagong, 2005, 33, 124-126

Production Method 2

107-22-2 107-22-2
89-01-0 89-01-0
Reaction Conditions
1.1 Reagents: Sodium carbonate ,  Hydrochloric acid ,  Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Water
Reference
2,3-Pyrazinedicarboxylic acid
Jones, Reuben G.; McLaughlin, Keith C., Organic Syntheses, 1950, 30, 86-90

Production Method 3

91-19-0 91-19-0
89-01-0 89-01-0
Reaction Conditions
1.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Water
Reference
Syntheses in the pyrazine series. IV. 2-Sulfanilamidopyrazine
Sausville, Joseph W.; Spoerri, Paul E., Journal of the American Chemical Society, 1941, 63, 3153-4

Production Method 4

89-01-0 89-01-0
89-01-0 89-01-0
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  neutralized
1.2 Reagents: Perchloric acid, europium(3+) salt Solvents: Water
Reference
Reduction in Coordination Number of Eu(III) on Complexation with Pyrazine Mono- and Di-Carboxylates in Aqueous Medium
Dumpala, Rama Mohana Rao ; Boda, Anil ; Kumar, Pranaw; Rawat, Neetika; Ali, Sk. Musharaf, Inorganic Chemistry, 2019, 58(16), 11180-11194

Production Method 5

91-19-0 91-19-0
89-01-0 89-01-0
Reaction Conditions
1.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Water ;  1.5 h, rt → 90 °C
Reference
Synthesis and antimicrobial activity of 2,3-(substituted phenyl) pyrazine dicarboxamide
Rao, N. Srinivasa; Raju, M. P. P.; Rao, J. T., Asian Journal of Chemistry, 2007, 19(1), 821-822

Production Method 6

91-19-0 91-19-0
89-01-0 89-01-0
Reaction Conditions
Reference
Product class 14: pyrazines
Sato, N., Science of Synthesis, 2004, 16, 751-844

Production Method 7

91-19-0 91-19-0
89-01-0 89-01-0
Reaction Conditions
1.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Water ;  45 min, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Improvement on the synthesis of 2,3-pyrazinedicarboxylic acid
Zhu, Kang-ling; Li, Mei-qing; Li, Guang-xing, Huaxue Shiji, 2004, 26(5), 293-294

Production Method 8

921-52-8 921-52-8
107-22-2 107-22-2
89-01-0 89-01-0
Reaction Conditions
Reference
Synthesis of pyrazinamide
Rao, A. V. Rama; Yadav, J. S.; Ravichandran, K.; Sahasrabudhe, A. B.; Chaurassia, S. S., Indian Journal of Chemistry, 1984, (9),

Production Method 9

91-19-0 91-19-0
89-01-0 89-01-0
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Copper sulfate Solvents: Water ;  rt → 50 °C; 40 - 50 °C; 50 °C → 90 °C
1.2 Reagents: Sodium chlorate ;  90 °C; 8 h, 100 °C; cooled
1.3 Reagents: Sodium hydroxide Solvents: Water ;  3 h, 70 - 80 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ;  cooled; 1 h, pH 1, cooled
Reference
Method for synthesis of 2,3-pyrazinedicarboxylic acid
, China, , ,

Production Method 10

13481-25-9 13481-25-9
89-01-0 89-01-0
Reaction Conditions
1.1 Reagents: Sodium methoxide Solvents: Methanol ;  rt
1.2 Solvents: Water ;  rt → reflux; 10 min, reflux; overnight, reflux → rt
1.3 Reagents: Acetic acid ;  neutralized, rt
Reference
A Green One-Pot Synthesis of vic-Amidino (Hetero)aromatic Acids from 1,2-Dinitriles
Tkachuk, Volodymyr A.; Omelchenko, Iryna V.; Hordiyenko, Olga V., Synlett, 2017, 28(7), 851-857

Production Method 11

91-19-0 91-19-0
89-01-0 89-01-0
Reaction Conditions
1.1 Reagents: Potassium hydroxide ,  Permanganic acid (HMnO4), potassium salt (1:1) ;  45 °C
Reference
Obtaining pyrazine-2,3-dicarboxylic acid through electrochemical oxidation of quinoxaline on nickel electrode
Iuliana, Popa; Bogdan, Taranu; Ioan, Taranu; Ana, Dragos; Dobrescu, Marius, Studia Universitatis Babes-Bolyai, 2011, 56(2), 125-132

Production Method 12

91-19-0 91-19-0
89-01-0 89-01-0
Reaction Conditions
Reference
Pyrazine-2,3-dicarboxylic acid
, Poland, , ,

Production Method 13

91-19-0 91-19-0
89-01-0 89-01-0
Reaction Conditions
Reference
Passage from the Quinoxaline to the Pyrazine Series
Gabriel, S.; Sonn, Adolf, Berichte der Deutschen Chemischen Gesellschaft, 1908, 40, 4850-60

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Amadis Chemical Company Limited
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(CAS:89-01-0)Pyrazine-2,3-dicarboxylic acid
Order Number:A843048
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Quantity:1kg
Purity:99%
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:89-01-0)吡嗪-2,3-二羧酸
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:89-01-0)2,3-Pyrazinedicarboxylic acid
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Purity:99.9%
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Shanghai Jinhuan Chemical CO., LTD.
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(CAS:89-01-0)2,3-Pyrazinedicarboxylic acid
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Quantity:25kg
Purity:98.00%
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Pyrazine-2,3-dicarboxylic acid Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR

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Amadis Chemical Company Limited
(CAS:89-01-0)Pyrazine-2,3-dicarboxylic acid
A843048
Purity:99%
Quantity:1kg
Price ($):183.0
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:89-01-0)吡嗪-2,3-二羧酸
LE26447442;LE4950
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
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